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Abstract
1,3,4-Thiadiazole-2,5-dithiol, also known as Bismuthiol I, is a versatile heterocyclic compound

with a distinct chemical structure that lends itself to a wide array of applications. Its molecular

formula is C₂H₂N₂S₃, and it has a molecular weight of approximately 150.25 g/mol .[1][2][3]

This guide provides an in-depth overview of its chemical properties, synthesis protocols, and

significant applications in pharmaceuticals, material science, and analytical chemistry. The

document details experimental procedures, summarizes key quantitative data, and provides

visual representations of its mechanistic pathways and synthetic workflows to support

advanced research and development.

Core Chemical and Physical Properties
1,3,4-Thiadiazole-2,5-dithiol is a yellow, crystalline powder soluble in alkaline solutions.[3]

The molecule exists in tautomeric forms, predominantly the dithiol and thione forms, which

influences its chemical reactivity and complex-forming capabilities.

Table 1: Physicochemical Properties of 1,3,4-Thiadiazole-2,5-dithiol
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Property Value References

IUPAC Name 1,3,4-Thiadiazole-2,5-dithiol [4]

Synonyms
2,5-Dimercapto-1,3,4-

thiadiazole, Bismuthiol I
[1]

CAS Number 1072-71-5 [1][2][4]

Molecular Formula C₂H₂N₂S₃ [1][2][4]

Molecular Weight 150.23 - 150.25 g/mol [1][2][4]

Melting Point 162-168 °C (decomposes) [2][3]

Appearance Tan or yellow powder [1][3]

Solubility Soluble in alkalies [3]

Synthesis and Experimental Protocols
The synthesis of 1,3,4-thiadiazole and its derivatives is a subject of extensive research due to

their broad pharmacological applications.[5] The most common methods involve the cyclization

of dithiocarbazate salts or thiosemicarbazide derivatives.

General Synthesis of 1,3,4-Thiadiazole-2,5-dithiol
A widely cited method for the synthesis of 1,3,4-Thiadiazole-2,5-dithiol involves the reaction of

hydrazine hydrate with carbon disulfide in the presence of a base.

Experimental Protocol:

A mixture of 99% hydrazine hydrate (0.02 mol) and carbon disulfide (0.02 mol) is prepared in

dry pyridine (50 mL).[2][4]

The mixture is refluxed for 5 hours.[2][4]

After reflux, the excess solvent is distilled off.

The resulting solid is separated by adding 25 mL of water and 5 mL of hydrochloric acid.[2][4]
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The mixture is filtered, and the collected solid is recrystallized from ethanol to yield the final

product.[2][4]

Reactants
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Synthesis workflow for 1,3,4-Thiadiazole-2,5-dithiol.

Key Applications and Mechanisms of Action
1,3,4-Thiadiazole-2,5-dithiol is a privileged scaffold in medicinal chemistry and material

science due to its versatile chemical properties.

Pharmaceutical and Drug Development
The 1,3,4-thiadiazole ring is a key pharmacophore in numerous bioactive compounds, serving

as a bioisostere for pyrimidines and interfering with DNA replication processes in cancer cells.

Derivatives of 1,3,4-Thiadiazole-2,5-dithiol exhibit a wide range of pharmacological activities,

including:

Antimicrobial and Antifungal Activity

Anti-inflammatory Properties
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Anticancer Activity

Antioxidant Effects

The thiol groups at positions 2 and 5 are highly reactive and can be readily substituted to

create a library of derivatives with diverse biological functions.

Chemical Modification (Derivatization)

Resulting Biological Activities
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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